N-(2-Hydroxy-6-methylphenyl)acetamide
Overview
Description
“N-(2-Hydroxy-6-methylphenyl)acetamide” is a chemical compound with the molecular formula C9H11NO2 . It has an average mass of 165.189 Da and a mono-isotopic mass of 165.078979 Da .
Molecular Structure Analysis
The molecular structure of “N-(2-Hydroxy-6-methylphenyl)acetamide” consists of 9 carbon atoms, 11 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms . It has a molar refractivity of 47.0±0.3 cm³ .
Physical And Chemical Properties Analysis
“N-(2-Hydroxy-6-methylphenyl)acetamide” has a density of 1.2±0.1 g/cm³, a boiling point of 283.2±33.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C . It has an enthalpy of vaporization of 55.1±3.0 kJ/mol and a flash point of 125.1±25.4 °C . The index of refraction is 1.594 .
Scientific Research Applications
Medicine: Analgesic and Anti-inflammatory Properties
N-(2-Hydroxy-6-methylphenyl)acetamide has been studied for its potential analgesic and anti-inflammatory effects. Research suggests that it can inhibit the expression of c-Fos protein and mRNA in the brain, which are markers for neuronal activity and pain. This compound could be significant in developing new treatments for chronic pain and inflammatory conditions like rheumatoid arthritis .
Agriculture: Growth Regulation and Pest Control
In the agricultural sector, derivatives of N-(2-Hydroxy-6-methylphenyl)acetamide may play a role in plant growth regulation and pest control. While specific data on this compound is limited, related acetamide derivatives are being explored for their utility in enhancing crop yields and protecting plants from pests .
Material Science: Polymer Synthesis and Modification
This compound could be valuable in material science for the synthesis and modification of polymers. Its molecular structure allows it to act as an intermediate in creating polymers with specific properties, such as increased durability or thermal stability .
Environmental Science: Pollutant Degradation
N-(2-Hydroxy-6-methylphenyl)acetamide might be used in environmental science to degrade pollutants. Its chemical properties could make it suitable for breaking down toxic substances in water and soil, aiding in environmental clean-up efforts .
Analytical Chemistry: Chemical Analysis and Detection
In analytical chemistry, N-(2-Hydroxy-6-methylphenyl)acetamide can be used as a reagent or a standard in various chemical analyses. It may help in the detection and quantification of other substances due to its stable and reactive nature .
Biochemistry Research: Enzyme Inhibition Studies
The compound is of interest in biochemistry for enzyme inhibition studies. It could be used to understand better the mechanisms of enzyme action and to develop inhibitors that could regulate biological pathways, potentially leading to new drug discoveries .
Industrial Uses: Chemical Manufacturing
Industrially, N-(2-Hydroxy-6-methylphenyl)acetamide can be involved in the manufacturing of dyes, resins, and other chemicals. Its versatility in chemical reactions makes it a valuable asset in synthesizing a wide range of industrial products .
Pharmaceutical Development: Drug Formulation
Finally, in pharmaceutical development, this compound’s properties may be harnessed to improve drug formulations. It could enhance the efficacy, stability, or delivery of active pharmaceutical ingredients, contributing to the development of better medications .
Safety And Hazards
The safety data sheet for a similar compound, “N-(2-Hydroxy-4-methylphenyl)acetamide”, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
N-(2-hydroxy-6-methylphenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c1-6-4-3-5-8(12)9(6)10-7(2)11/h3-5,12H,1-2H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NEOWELJZRVSZFJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)O)NC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80228386 |
Source
|
| Record name | Acetamide, N-(2-hydroxy-6-methylphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80228386 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-Hydroxy-6-methylphenyl)acetamide | |
CAS RN |
77774-35-7 |
Source
|
| Record name | Acetamide, N-(2-hydroxy-6-methylphenyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0077774357 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Acetamide, N-(2-hydroxy-6-methylphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80228386 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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